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Compound of Interest

2,6-Dimethoxypyridine-3,5-
Compound Name: o
diamine

cat. No.: B1586933

This technical guide provides a comprehensive overview of the known physical properties of

2,6-Dimethoxypyridine-3,5-diamine and its common salt forms. The information is intended
for researchers, scientists, and professionals in drug development who are working with this

compound.

Overview and Forms of the Compound

2,6-Dimethoxypyridine-3,5-diamine is a substituted pyridine derivative. In laboratory and
commercial settings, it is commonly available as the free base and in its dihydrochloride and
tetrahydrochloride salt forms. The salt forms often exhibit different solubility and stability
profiles compared to the free base, which can be advantageous for various applications.

Quantitative Physical Properties

The following table summarizes the key physical and chemical properties of 2,6-
Dimethoxypyridine-3,5-diamine and its hydrochloride salts.
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2,6- 2,6- 2,6-
- " Dimethoxypyridine- Dimethoxypyridine- Dimethoxypyridine-
roper
S 3,5-diamine (Free 3,5-diamine 3,5-diamine
Base) Dihydrochloride Tetrahydrochloride
56216-28-5 (related)
CAS Number 85679-78-3[1] 56216-28-5[2] 2
Molecular Formula C7H11N302[1] C7H13CI2N302[2] C7H15ClaNsO2[3]
] o 315.0 g/mol
Molecular Weight 169.18 g/mol [1] Not explicitly found
(computed)[3]

o White to pale yellow o
Appearance Not explicitly found ) ) Not explicitly found
crystalline solid

. . Readily soluble in o
Solubility Not explicitly found Not explicitly found
water and alcohol

Purity >98%[1] >90%][2] Not explicitly found
Topological Polar o o
83.39 A?[1] Not explicitly found Not explicitly found
Surface Area (TPSA)
LogP (octanol-water o o
0.2632[1] Not explicitly found Not explicitly found

partition coefficient)

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of this specific
compound are not readily available in the public domain. However, the following are
generalized, standard laboratory procedures that would be employed for such characterization.

Determination of Appearance

The appearance of a chemical compound is determined by visual inspection under controlled
lighting conditions.

o Apparatus: A clean, dry watch glass or sample vial; spatula; adequate laboratory lighting.

e Procedure:
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o Asmall, representative sample of the substance is placed on the watch glass using a
clean spatula.

o The sample is observed against a white background.

o The color, state (e.qg., crystalline, powder, amorphous), and any other notable
characteristics are recorded.

Determination of Solubility

Solubility is assessed by systematically attempting to dissolve the compound in various
solvents at a specified temperature.

e Apparatus: A set of test tubes or small vials, a vortex mixer, a calibrated pipette or balance,
and a range of solvents (e.g., water, ethanol, methanol, DMSO).

e Procedure:

o

A known mass (e.g., 1-10 mg) of the compound is added to a test tube.

o A known volume (e.g., 1 mL) of the solvent is added to the test tube.

o The mixture is agitated vigorously using a vortex mixer for a set period (e.g., 1-2 minutes).
o The mixture is allowed to stand and is visually inspected for any undissolved solid.

o If the solid dissolves completely, the compound is considered soluble at that concentration.
If not, it is classified as partially soluble or insoluble. The process can be repeated with
varying amounts of solute and solvent to determine a more precise solubility value.

Spectroscopic Analysis (**C NMR)

Nuclear Magnetic Resonance (NMR) spectroscopy is a key technique for elucidating the
chemical structure of a compound. A 133C NMR spectrum is available for the dihydrochloride salt
from commercial suppliers.[2]

o Apparatus: An NMR spectrometer, NMR tubes, and an appropriate deuterated solvent in
which the compound is soluble.
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e Procedure:

o A precise amount of the compound is dissolved in a deuterated solvent (e.g., D20 or
DMSO-ds, given the solubility of the dihydrochloride salt).

o The solution is transferred to an NMR tube.
o The NMR tube is placed in the spectrometer.

o The 13C NMR spectrum is acquired according to the instrument's standard operating
procedures. The resulting spectrum provides information about the number and chemical
environment of the carbon atoms in the molecule.

Diagrams and Workflows

While no specific signaling pathways involving 2,6-Dimethoxypyridine-3,5-diamine were
identified, the following diagram illustrates a general workflow for the characterization of a
novel chemical compound, which is a critical process in drug development and chemical
research.
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General Workflow for Chemical Compound Characterization
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Workflow for the characterization of a chemical compound.
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Applications and Usage

2,6-Dimethoxypyridine-3,5-diamine and its salts are utilized in several areas of chemical
science:

¢ Organic Synthesis: It serves as a versatile intermediate and building block in the synthesis of
more complex molecules.

e Pharmaceutical Research: The compound is used as an intermediate in the preparation of
active pharmaceutical ingredients.

o Cosmetic Industry: The dihydrochloride salt is used as a precursor in oxidative hair coloring
formulations.[4]

o Catalysis: It can be employed as a catalyst in various organic reactions.

This guide provides a summary of the currently available information on the physical properties
of 2,6-Dimethoxypyridine-3,5-diamine. For any specific application, it is recommended to
consult the safety data sheet (SDS) and perform in-house analysis to confirm these properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1586933#physical-properties-of-2-6-
dimethoxypyridine-3-5-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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